Cas no 1235440-55-7 (3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea)

• Product Name: 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea
• CAS No: 1235440-55-7
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5557784
• Update Time: 2025-05-24

3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3-ethoxypropyl)-N'-[(4-methoxyphenyl)methyl]-
• 3-(3-Ethoxypropyl)-1-[(4-methoxyphenyl)methyl]thiourea
• 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea

• Inchi： 1S/C14H22N2O2S/c1-3-18-10-4-9-15-14(19)16-11-12-5-7-13(17-2)8-6-12/h5-8H,3-4,9-11H2,1-2H3,(H2,15,16,19)
• InChI Key： YNTNHZFDCAZLOB-UHFFFAOYSA-N
• SMILES： N(CCCOCC)C(NCC1=CC=C(OC)C=C1)=S

Additional information on 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea

Introduction to 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea (CAS No: 1235440-55-7)

3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea, identified by the CAS number 1235440-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiourea class of molecules, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea, including its ethoxypropyl and methoxyphenyl substituents, contribute to its unique chemical properties and potential biological activities.

The significance of this compound lies in its utility as a building block in the development of novel therapeutic agents. In recent years, there has been a growing interest in thiourea derivatives due to their demonstrated efficacy in various pharmacological applications. For instance, studies have highlighted the role of thiourea-based compounds in inhibiting specific enzymatic targets, which is crucial for the treatment of metabolic disorders and inflammatory conditions. The presence of the 4-methoxyphenyl moiety in 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea suggests potential interactions with biological receptors, making it a promising candidate for further exploration in drug discovery.

From a synthetic chemistry perspective, 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea offers a unique scaffold that can be modified to yield a diverse range of derivatives with tailored biological properties. The ethoxypropyl group provides a flexible alkyl chain that can influence both the solubility and metabolic stability of the compound. This feature is particularly important in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. Additionally, the methoxyphenyl ring introduces electronic and steric effects that can modulate binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of thiourea derivatives like 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea for their potential biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in pathways relevant to cancer and neurodegenerative diseases. These findings align with emerging research trends that emphasize the importance of structure-activity relationships (SAR) in optimizing lead compounds for clinical development.

The synthesis of 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are critical for producing high-quality intermediates that meet the stringent requirements of pharmaceutical research. The development of efficient synthetic routes not only accelerates the discovery process but also reduces costs associated with large-scale production.

In the context of medicinal chemistry, 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea serves as a valuable tool for exploring new therapeutic strategies. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in areas such as antiviral and anti-inflammatory drug development. Furthermore, the compound's ability to undergo further functionalization makes it adaptable for use in library synthesis efforts aimed at identifying novel lead compounds.

The growing body of literature on thiourea derivatives underscores their importance as pharmacophores in drug design. Researchers have reported promising results from preclinical studies involving thiourea-based molecules with diverse biological activities. These studies highlight the need for continued investigation into compounds like 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea, which may hold untapped potential for therapeutic intervention. As computational methods improve and synthetic techniques evolve, the exploration of such derivatives is likely to yield more insights into their pharmacological properties.

Future directions in the study of 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea may include exploring its interactions with complex biological systems through integrative approaches combining chemical synthesis, molecular biology, and computational modeling. Such interdisciplinary studies could provide a deeper understanding of how this compound functions at the molecular level and how its structure can be optimized for improved efficacy and safety profiles.

In conclusion, 3-(3-Ethoxypropyl)-1-(4-methoxyphenyl)methylthiourea (CAS No: 1235440-55-7) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold with potential applications across multiple therapeutic areas. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.